Cas no 2138201-27-9 (3-Isoquinolinecarboxylic acid, 1-bromo-6-methyl-)

• Product Name: 3-Isoquinolinecarboxylic acid, 1-bromo-6-methyl-
• CAS No: 2138201-27-9
• MF: C₁₁H₈BrNO₂
• MW: 266.090722084045
• CID: 5259656
• Update Time: 2025-10-18

3-Isoquinolinecarboxylic acid, 1-bromo-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylic acid, 1-bromo-6-methyl-

• Inchi： 1S/C11H8BrNO2/c1-6-2-3-8-7(4-6)5-9(11(14)15)13-10(8)12/h2-5H,1H3,(H,14,15)
• InChI Key： MHJHPQQZWBMKJN-UHFFFAOYSA-N
• SMILES： C1(Br)C2=C(C=C(C)C=C2)C=C(C(O)=O)N=1

Additional information on 3-Isoquinolinecarboxylic acid, 1-bromo-6-methyl-

Comprehensive Overview of 3-Isoquinolinecarboxylic acid, 1-bromo-6-methyl- (CAS No. 2138201-27-9)

3-Isoquinolinecarboxylic acid, 1-bromo-6-methyl- (CAS No. 2138201-27-9) is a specialized organic compound belonging to the isoquinoline family, a class of heterocyclic compounds widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The compound features a 1-bromo-6-methyl substitution pattern on the isoquinoline backbone, which significantly influences its reactivity and potential utility in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its unique structural properties and potential as a building block for more complex molecules.

The growing demand for isoquinoline derivatives in drug discovery has placed compounds like 3-Isoquinolinecarboxylic acid, 1-bromo-6-methyl- in the spotlight. Recent trends in medicinal chemistry highlight the importance of halogenated isoquinolines, as they often exhibit enhanced biological activity and improved pharmacokinetic profiles. For instance, bromine substitution at the 1-position can increase lipophilicity, potentially improving membrane permeability—a critical factor in central nervous system (CNS) drug development. This aligns with current industry focus on blood-brain barrier penetration, a hot topic in neurodegenerative disease research.

From a synthetic perspective, the carboxylic acid functional group in this compound offers versatile transformation opportunities. It can serve as a handle for amide bond formation, esterification, or decarboxylative coupling reactions—key transformations in modern cross-coupling chemistry. The presence of both bromine and methyl groups creates interesting possibilities for regioselective functionalization, making this compound valuable for structure-activity relationship (SAR) studies in medicinal chemistry programs.

Analytical characterization of 3-Isoquinolinecarboxylic acid, 1-bromo-6-methyl- typically involves advanced techniques such as NMR spectroscopy (particularly ¹H and ¹³C NMR), mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and purity, which are crucial for research applications. Recent advancements in automated synthesis platforms and high-throughput screening have increased the demand for well-characterized building blocks like this compound, as they enable rapid exploration of chemical space in drug discovery.

The stability and storage requirements of 3-Isoquinolinecarboxylic acid, 1-bromo-6-methyl- are important considerations for researchers. While specific stability data may vary, compounds of this class generally require protection from moisture and are often stored under inert atmosphere at controlled temperatures. These handling protocols align with current good laboratory practices (GLP) and meet the stringent requirements of pharmaceutical quality control standards.

In the context of green chemistry initiatives, researchers are exploring sustainable synthetic routes to access halogenated isoquinolines. The bromine atom in 3-Isoquinolinecarboxylic acid, 1-bromo-6-methyl- could potentially serve as a strategic point for C-H functionalization or photocatalytic transformations—areas receiving significant attention in contemporary synthetic methodology development. This positions the compound as potentially valuable for researchers investigating atom-economical synthesis and catalytic C-X bond formation.

The commercial availability and scalability of 3-Isoquinolinecarboxylic acid, 1-bromo-6-methyl- (CAS No. 2138201-27-9) are frequent topics of inquiry among synthetic chemists. While currently classified as a research chemical, its structural features make it a candidate for scale-up in contract manufacturing organizations (CMOs) serving the pharmaceutical industry. The compound's potential applications in developing small molecule inhibitors and allosteric modulators continue to drive interest from both academic and industrial research groups.

From a regulatory perspective, proper documentation including certificates of analysis (CoA) and material safety data sheets (MSDS) are essential for researchers working with this compound. While not classified as hazardous under standard protocols, appropriate safety measures should always be followed when handling any laboratory chemicals, in line with institutional chemical hygiene plans and risk assessment procedures.

Future research directions for 3-Isoquinolinecarboxylic acid, 1-bromo-6-methyl- derivatives may explore their potential in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities. The compound's ability to serve as a versatile intermediate could make it valuable in developing targeted protein degraders, a rapidly growing field in drug discovery. Additionally, its potential applications in fluorescent probes or coordination chemistry warrant further investigation, given the photophysical properties often exhibited by isoquinoline derivatives.